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Compound of Interest

Compound Name: 1-Bromodecane-d21

cat. No.: B1284251

Technical Guide: 1-Bromodecane-d21

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromodecane-d21, a
deuterated form of 1-bromodecane. It is primarily utilized as an internal standard in analytical
applications, particularly in mass spectrometry-based quantification, to ensure accuracy and
precision. This document outlines its chemical and physical properties, lists prominent
suppliers, and presents a general experimental workflow for its application.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromodecane-d21, compiled
from various suppliers.
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Property

Value

Suppliers Citing Data

Isotopic Purity

98 atom % D

Sigma-Aldrich, Cambridge
Isotope Laboratories, Inc.,
CDN Isotopes[1][2]

Cambridge Isotope

Chemical Purity 95% )
Laboratories, Inc.[1][3]
Sigma-Aldrich, Cambridge

Molecular Weight 242.31 g/mol Isotope Laboratories, Inc.,
CDN Isotopes

Boiling Point (bp) 238 °C (lit.) Sigma-Aldrich

Density 1.166 g/mL at 25 °C Sigma-Aldrich
Sigma-Aldrich, Cambridge

) CDs3(CD2)sBr or )
Linear Formula Isotope Laboratories, Inc.,
CDs3(CD2)sCD2Br

CDN Isotopes
Cambridge Isotope

CAS Number 98195-39-2 Laboratories, Inc., CDN

Isotopes

Supplier Information

A number of chemical suppliers offer 1-Bromodecane-d21. The table below lists some of the

key suppliers and the information they provide.
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Supplier Product Name/Number Key Information Provided
Isotopic Purity: 98 atom % D,
Sigma-Aldrich 1-Bromodecane-d21 Molecular Weight: 242.31,

Density: 1.166 g/mL at 25 °C

Cambridge Isotope

Laboratories, Inc.

1-Bromodecane (D21, 98%) /
DLM-3097-1

Chemical Purity: 95%,
Molecular Weight: 242.31,
Labeled CAS: 98195-39-2

CDN Isotopes

1-Bromodecane-d21 / D-0517

Isotopic Enrichment: 98 atom
% D, Molecular Weight:
242.31, Labeled CAS: 98195-
39-2

Eurisotop

1-BROMODECANE (D21,
98%)

Distributes Cambridge Isotope

Laboratories product

Analytical Standard Solutions
(A2S)

Bromodecane-1 D21/ B515

Molecular Weight: 242.31,
Labeled CAS: 98195-39-2

Experimental Protocols and Applications

Application Overview:

1-Bromodecane-d21 is not a biologically active molecule and is therefore not involved in

signaling pathways. Its primary application is as an internal standard for quantitative analysis of

1-bromodecane or related compounds using techniques such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The deuteration

provides a distinct mass shift (M+21) from the unlabeled compound, allowing for its

differentiation and use as a spike-in control to account for sample loss during preparation and

instrumental variability.

General Experimental Protocol for Quantitative Analysis using a Deuterated Internal Standard:

While specific protocols are application-dependent, a general workflow for using 1-

Bromodecane-d21 as an internal standard is as follows:
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» Standard Curve Preparation: A series of calibration standards are prepared containing
known concentrations of the unlabeled analyte (1-bromodecane) and a fixed concentration of
the deuterated internal standard (1-Bromodecane-d21).

o Sample Preparation: The biological or environmental sample to be analyzed is spiked with
the same fixed concentration of 1-Bromodecane-d21 as used in the calibration standards.
This is followed by extraction and purification steps to isolate the analyte and internal
standard.

 Instrumental Analysis: The prepared calibration standards and samples are then analyzed by
GC-MS or LC-MS. The instrument is set to monitor the mass-to-charge ratio (m/z) of both the
analyte and the deuterated internal standard.

» Data Analysis: The peak area ratio of the analyte to the internal standard is calculated for
each calibration standard and plotted against the analyte concentration to generate a
standard curve. The concentration of the analyte in the unknown samples is then determined
by interpolating their peak area ratios onto this standard curve.

Visualizations
Experimental Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for using a deuterated internal standard,
such as 1-Bromodecane-d21, in a quantitative mass spectrometry experiment.
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1-bromodecane (Analyte) 1-Bromodecane-d21 (IS) concentration of IS
Calibration Standards Extraction & Purification
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l

Data Analysis:
Peak Area Ratio (Analyte/IS)
vs. Concentration

Click to download full resolution via product page

Workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship of Compound Properties

This diagram shows the relationship between the fundamental properties of 1-Bromodecane-
d21 and its primary application.
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Core Properties

Deuteration (d21)

Resulting Characteristics

Chemically Identical to
1-Bromodecane

Similar Chromatographic
and lonization Behavior

Distinct Mass Shift (M+21)

Application:
Internal Standard for
Quantitative Mass Spectrometry

Click to download full resolution via product page

Relationship between properties and application of 1-Bromodecane-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

............................

L]
=
=
W
=
o
3
(@)
Q.
(1%
o
QD
>
(¢

)
O
o
b4
e
o
b
&
4
o
L
O
2
>
1
@)
Q
3
o
=.
Q.
«Q
(¢
0
o
—
(@)
©
D
—
Q
o
o
=
2
o
=.
D
v
)
—
=
w
o
©
N
[IY

[isotope.com]

2. cdnisotopes.com [cdnisotopes.com]

3. 1-BROMODECANE | Eurisotop [eurisotop.com]

To cite this document: BenchChem. [1-Bromodecane-d21 supplier information]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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